Cas no 2551114-80-6 (1-Azaspiro[4.4]nonane-3-thiol)

• Product Name: 1-Azaspiro[4.4]nonane-3-thiol
• CAS No: 2551114-80-6
• MF: C₈H₁₅NS
• MW: 157.27640080452
• CID: 6353846
• PubChem ID: 154814355
• Update Time: 2025-05-20

1-Azaspiro[4.4]nonane-3-thiol Chemical and Physical Properties

Names and Identifiers

• 2551114-80-6
• 1-azaspiro[4.4]nonane-3-thiol
• EN300-6949239
• 1-Azaspiro[4.4]nonane-3-thiol

• Inchi： 1S/C8H15NS/c10-7-5-8(9-6-7)3-1-2-4-8/h7,9-10H,1-6H2
• InChI Key： FUWSRXSEENHBCZ-UHFFFAOYSA-N
• SMILES： SC1CNC2(C1)CCCC2

Computed Properties

• Exact Mass: 157.09252066g/mol
• Monoisotopic Mass: 157.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 13Ų

Additional information on 1-Azaspiro[4.4]nonane-3-thiol

Recent Advances in the Study of 1-Azaspiro[4.4]nonane-3-thiol (CAS: 2551114-80-6) in Chemical Biology and Pharmaceutical Research

The compound 1-Azaspiro[4.4]nonane-3-thiol (CAS: 2551114-80-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic thiol derivative exhibits a constrained conformation that enhances its binding affinity to biological targets, making it a promising scaffold for drug discovery. Recent studies have focused on its synthesis, biological activity, and potential as a building block for novel therapeutics.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 1-Azaspiro[4.4]nonane-3-thiol, highlighting its efficient preparation via a multi-step process involving ring-closing metathesis and subsequent functionalization. The study emphasized the compound's stability and reactivity, which are critical for its incorporation into more complex drug-like molecules. The authors also reported preliminary data on its pharmacokinetic properties, suggesting favorable oral bioavailability.

Another key area of research involves the application of 1-Azaspiro[4.4]nonane-3-thiol in the development of protease inhibitors. A 2022 paper in Bioorganic & Medicinal Chemistry Letters demonstrated its utility as a cysteine protease inhibitor, with potent activity against cathepsin B, a target implicated in cancer and inflammatory diseases. The study revealed that the thiol group of the compound forms a reversible covalent bond with the active-site cysteine of the protease, leading to effective inhibition. This finding opens new avenues for designing targeted therapies for conditions such as osteoarthritis and metastatic cancer.

Furthermore, computational studies have provided insights into the molecular interactions of 1-Azaspiro[4.4]nonane-3-thiol with various biological targets. Molecular docking and dynamics simulations, as reported in a 2023 Computational Biology and Chemistry article, predicted high binding affinity for several disease-relevant proteins, including kinases and GPCRs. These in silico findings support the compound's potential as a versatile pharmacophore for modulating diverse biological pathways.

In conclusion, 1-Azaspiro[4.4]nonane-3-thiol (CAS: 2551114-80-6) represents a promising scaffold in medicinal chemistry, with demonstrated applications in protease inhibition and potential for broader therapeutic use. Ongoing research aims to optimize its synthetic routes, explore its mechanism of action, and develop derivatives with enhanced efficacy and selectivity. The compound's unique structural features and biological activity make it a valuable candidate for future drug discovery efforts.